2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C17H21Cl2N5O3S/c1-23-6-8-24(9-7-23)15-11-16(21-12-20-15)27-10-5-22-28(25,26)14-4-2-3-13(18)17(14)19/h2-4,11-12,22H,5-10H2,1H3
• InChI Key: BDMGRBYYJRCCOY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=N2)OCCNS(=O)(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H21Cl2N5O3S
• Molecular Weight: 446.4 g/mol
• CAS No.: 1170932-70-3

Description

2,3-Dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide is a benzenesulfonamide derivative featuring a 2,3-dichlorophenyl group, an ethyloxy linker, and a pyrimidine core substituted with a 4-methylpiperazine moiety. Its design aligns with trends in kinase inhibitor and neurotransmitter receptor antagonist development, where chlorine substituents enhance lipophilicity and target engagement .

Biological Activity

2,3-Dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide is a compound of interest due to its potential biological activities, particularly in the context of cancer therapy and kinase inhibition. This article provides an overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Molecular Formula : C18H22Cl2N4O3S
• Molecular Weight : 433.37 g/mol
• IUPAC Name : 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide

The biological activity of this compound is primarily attributed to its ability to inhibit specific kinases involved in cell signaling pathways. Kinases play crucial roles in regulating cellular processes such as proliferation, differentiation, and apoptosis. The inhibition of these enzymes can lead to the suppression of tumor growth and metastasis.

Inhibition Profile

Research indicates that this compound exhibits inhibitory effects on various kinases, including:

• FGFR1 : Inhibitory concentration (IC50) values in the low nanomolar range.
• Pim Kinases : Significant inhibition observed at concentrations as low as 0.02 nM, indicating high potency against these targets.

Structure-Activity Relationship (SAR)

The modification of different substituents on the core structure has been shown to significantly affect the biological activity:

• Pyrimidine Ring Modifications : Variations in the pyrimidine moiety can enhance selectivity and potency against specific kinases.
• Piperazine Substituents : Altering the piperazine group influences solubility and bioavailability, which are critical for therapeutic efficacy.

Biological Activity Data Table

Biological Activity	Target	IC50 (nM)	Reference
FGFR1 Inhibition	FGFR1	< 4.1
Pim Kinase Inhibition	Pim1	0.03
Cell Proliferation Inhibition	KG1 Cell Line	25.3 ± 4.6
Apoptosis Induction	Various Cancer Lines	Varies

Study 1: Efficacy Against Cancer Cell Lines

A study evaluated the compound's efficacy against various cancer cell lines, including KG1 and SNU16. The results demonstrated significant antiproliferative effects, with IC50 values indicating potent activity against these lines.

Study 2: Kinase Selectivity Profile

In a detailed kinase selectivity assay, the compound displayed a favorable profile with minimal off-target effects compared to other known inhibitors. This specificity is crucial for reducing potential side effects in clinical applications.

Comparison with Similar Compounds

4-(1,2,3,4-Tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)-N-(2-thiazolyl)-benzenesulfonamide :

• Key Differences : Incorporates a thioxopyrimidine-thiazole hybrid system. The thiol group enhances metal-binding capacity, making it a candidate for metalloenzyme inhibition. However, the absence of a piperazine group reduces its utility in GPCR modulation .

N-(2-Anilinopyridin-3-yl)-4-methylbenzenesulfonamide:

• Key Differences: Features an anilinopyridine scaffold instead of pyrimidine.

2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (Impurity B) :

• Key Differences: Contains a triazolo-pyridinone core linked to a phenylpiperazine via a propyl chain.

Research Findings and Implications

• Chlorine Substitution : The 2,3-dichloro configuration in the target compound offers superior steric complementarity to hydrophobic enzyme pockets compared to 2,4-dichloro analogues (e.g., Compound 7o) .
• Linker Flexibility: The ethyloxy linker balances conformational freedom and stability, unlike rigid chromenone or triazolo systems, which may restrict target engagement .
• Piperazine Utility: The 4-methylpiperazine group enhances solubility and receptor interactions, a feature absent in thiazole or anilinopyridine derivatives .